Cas no 2089651-08-9 (7-(tert-butoxy)carbonyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid)

• Product Name: 7-(tert-butoxy)carbonyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid
• CAS No: 2089651-08-9
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 6206354
• PubChem ID: 137949411
• Update Time: 2026-03-11

7-(tert-butoxy)carbonyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(tert-butoxy)carbonyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid
• 2089651-08-9
• EN300-1071774
• 7-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid
• 7-[(tert-butoxy)carbonyl]-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid
• AKOS040811070
• 7-(TERT-BUTOXYCARBONYL)-2-OXA-7-AZASPIRO[4.4]NONANE-9-CARBOXYLIC ACID
• 7-(TERT-BUTOXYCARBONYL)-2-OXA-7-AZASPIRO[4.4]NONANE-9-CARBOXYLICACID

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-6-9(10(15)16)13(7-14)4-5-18-8-13/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： DGWCZFNRYUVTEX-UHFFFAOYSA-N
• SMILES： O1CCC2(C1)CN(C(=O)OC(C)(C)C)CC2C(=O)O

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 7-(tert-butoxy)carbonyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid

Comprehensive Overview of 7-(tert-butoxy)carbonyl-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid (CAS No. 2089651-08-9)

7-(tert-butoxy)carbonyl-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid (CAS No. 2089651-08-9) is a specialized spirocyclic compound with significant applications in pharmaceutical and organic synthesis. Its unique molecular structure, featuring a spiro[4.4]nonane core, makes it a valuable intermediate for designing bioactive molecules. The compound's tert-butoxycarbonyl (Boc) protecting group enhances its stability, while the carboxylic acid functionality allows for further derivatization, catering to modern drug discovery needs.

In recent years, the demand for spirocyclic scaffolds like 7-(tert-butoxy)carbonyl-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid has surged due to their role in developing kinase inhibitors and GPCR-targeted therapeutics. Researchers frequently search for "Boc-protected spiro compounds" or "spiro[4.4]nonane derivatives" to explore their potential in treating neurological disorders and metabolic diseases. This compound’s structural versatility aligns with trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

The synthesis of CAS 2089651-08-9 involves multi-step organic reactions, including cyclization and Boc protection, often optimized for high yield and purity. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for quality control, ensuring compliance with GMP standards. Laboratories prioritizing "green chemistry" may also explore solvent-free or catalytic methods to produce this compound, reflecting the industry’s shift toward sustainable practices.

From a commercial perspective, 7-(tert-butoxy)carbonyl-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid is supplied by leading fine chemical manufacturers under stringent storage conditions (typically 2–8°C). Its pricing and availability are influenced by raw material costs and regulatory requirements, making "bulk procurement strategies" a common query among buyers. Additionally, patent landscapes around spirocyclic drug candidates often cite this compound, highlighting its IP relevance.

Future research directions may focus on expanding the compound’s utility in peptide mimetics or PROTACs (Proteolysis-Targeting Chimeras), areas gaining traction in oncology and neurodegeneration studies. As the scientific community seeks "novel spirocyclic building blocks," CAS 2089651-08-9 remains a cornerstone for innovation, bridging gaps between synthetic chemistry and therapeutic advancement.